2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O5S/c1-2-24-13-9-7-12(8-10-13)18-16(20)11-19-17(21)14-5-3-4-6-15(14)25(19,22)23/h3-10H,2,11H2,1H3,(H,18,20)
• InChI Key: JCWSCYCCFWEXIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol

Description

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide, also known as Ebselen, is a synthetic organic compound that has been studied for its potential therapeutic applications in various fields of medicine. Ebselen belongs to the class of organoselenium compounds that have been shown to possess antioxidant, anti-inflammatory, and neuroprotective properties.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. In addition, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been studied for its potential use in the treatment of viral infections, such as HIV and influenza.

Mechanism of Action

The mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide is complex and involves multiple pathways. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been shown to act as an antioxidant by scavenging reactive oxygen species (ROS) and inhibiting lipid peroxidation. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide also inhibits the activity of various enzymes involved in the inflammatory response, such as cyclooxygenase and lipoxygenase. In addition, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been shown to modulate the activity of various signaling pathways involved in cell growth and differentiation, such as the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various tissues, including the brain, liver, and kidneys. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases. In addition, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been shown to have antiviral and anticancer effects in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide in lab experiments is its well-characterized mechanism of action and safety profile. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has been extensively studied in animal models and has been shown to have a low toxicity profile. However, one of the limitations of using 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide. One potential direction is the development of novel formulations of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide that can improve its solubility and bioavailability. Another potential direction is the study of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide in clinical trials for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, the potential use of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide in the treatment of viral infections and cancer warrants further investigation. Overall, the study of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide has the potential to lead to the development of novel therapies for a wide range of diseases.

Synthesis Methods

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide can be synthesized through a multistep process involving the reaction of 2-aminothiophenol with ethyl chloroacetate, followed by the reaction with hydrogen peroxide and sodium hydroxide to form the intermediate compound. The intermediate compound is then reacted with 4-ethoxyaniline to yield 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide. The synthesis method has been optimized to produce high yields of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(4-ethoxyphenyl)acetamide with good purity.